2-Cyclohexyl-2-acetoxyacetaldehyde

• Molecular Formula: C10H16O3
• Molecular Weight: 184.23 g/mol
• IUPAC Name: (1-cyclohexyl-2-oxoethyl) acetate
• InChI: InChI=1S/C10H16O3/c1-8(12)13-10(7-11)9-5-3-2-4-6-9/h7,9-10H,2-6H2,1H3
• InChI Key: CACKOYDJWUSNBL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC(C=O)C1CCCCC1

Description

2-Cyclohexyl-2-acetoxyacetaldehyde is a useful research compound. Its molecular formula is C10H16O3 and its molecular weight is 184.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 2-cyclohexyl-2-acetoxyacetaldehyde dithiane (6.0 g.) in acetonitrile (300 ml.) was added to a stirred suspension of mercuric chloride (19.2 g.) and cadmium carbonate (11.6 g.) in acetonitrile (200 ml.) and water (4 ml.). The mixture was then stirred at 50° to 60°C. under nitrogen for 36 hours. The acetonitrile was removed in vacuo and the residue was washed several times with benzene and once with chloroform. Evaporation of the solvent and distillation of the residue gave 2-cyclohexyl-2-acetoxyacetaldehyde as a colourless oil, b.p. 120°C. (air bath)/0.5 mm., 3.9 g. (95%).